Cas no 1805088-74-7 (3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol
• CAS No: 1805088-74-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4888918
• Update Time: 2025-10-18

3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol

• Inchi： 1S/C8H10F2N2O2/c9-8(10)7-5(2-11)4(3-13)1-6(14)12-7/h1,8,13H,2-3,11H2,(H,12,14)
• InChI Key： RKHDVJYMVQZTSN-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)C(CO)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: -2.1
• Topological Polar Surface Area: 75.4

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol

3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol, with the CAS number 1805088-74-7, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biochemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, a hydroxyl group, and a methanol group. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for various applications.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol involves a series of intricate organic reactions. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to achieve the desired product. Recent advancements in catalytic techniques have enabled the synthesis of this compound with higher yields and improved purity, which is crucial for its application in sensitive biological assays and drug development.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The pyridine ring serves as a rigid framework that facilitates specific interactions with other molecules. The amino group (-NH2) is known for its ability to form hydrogen bonds, which enhances the compound's solubility in polar solvents. The difluoromethyl group (-CF2H) introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Additionally, the hydroxyl group (-OH) and methanol group (-CH2OH) contribute to the molecule's hydrophilicity and reactivity in various chemical environments.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored extensively. For instance, researchers have demonstrated that this compound can bind to zinc-containing enzymes with high affinity, potentially inhibiting their catalytic activity. This property makes it a promising candidate for developing therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and sensors. The ability of the molecule to undergo redox reactions under specific conditions has been leveraged to create advanced materials with tailored electronic characteristics.

The environmental impact of 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial and biomedical applications. Preliminary findings suggest that the compound exhibits low toxicity towards aquatic organisms, which aligns with current regulatory standards for eco-friendly chemical compounds.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups endow it with remarkable chemical properties that continue to be explored by researchers worldwide. As advancements in synthetic chemistry and materials science progress, this compound is expected to play an increasingly significant role in both academic research and industrial applications.